Cas no 65472-88-0 ((E)-Naftifine)

(E)-Naftifine is a synthetic allylamine derivative with potent antifungal properties, primarily used in the treatment of dermatophytoses and cutaneous candidiasis. Its mechanism of action involves inhibition of squalene epoxidase, a key enzyme in ergosterol biosynthesis, leading to fungal cell membrane disruption. (E)-Naftifine exhibits broad-spectrum activity against Trichophyton, Epidermophyton, and Candida species, with superior efficacy compared to older azole antifungals. The compound demonstrates both fungicidal and anti-inflammatory effects, enhancing its therapeutic profile. Its favorable pharmacokinetics allow for topical administration, minimizing systemic exposure. (E)-Naftifine is valued for its rapid onset of action and low incidence of resistance, making it a reliable option in antifungal therapy.

(E)-Naftifine structure

Product Name:(E)-Naftifine

CAS No:65472-88-0

MF:C₂₁H₂₁N

MW:287.398145437241

CID:58347

PubChem ID:47641

Update Time:2025-05-27

(E)-Naftifine Chemical and Physical Properties

Names and Identifiers

- Naftifine
- N-trans-Cinnamyl-N-methyl-(1-naphthylmethyl)amine
- (E)-N-Methyl-N-(1-naphthyl methyl)-3-phenyl-2-propen-1-amine
- (E)-N-methyl-N-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine
- Naftifin
- Naftifina
- Naftifinum
- N-cinnamyl-N-methylnaphthalen-1-ylmethanamine
- N-trans-CinnaMyl-N-Methyl-(1-naphthylMethyl)aMine Hydrochloride
- UNII-4FB1TON47A
- Prestwick2_001063
- OZGNYLLQHRPOBR-DHZHZOJOSA-N
- Q413586
- SCHEMBL3692459
- NCGC00179332-01
- Naft-500
- Naftifinum (INN-Latin)
- trans-N-cinnamyl-N-methyl-(1-naphthylmethyl)amine
- NAFTIFINE [MI]
- DTXSID6048545
- D01AE22
- EN300-18563888
- (E)-Naftifine
- BSPBio_001046
- C08071
- CHEBI:7451
- (E)-N-methyl-N-(1-naphthylmethyl)-3-phenyl-prop-2-en-1-amine
- 65472-88-0
- Naftifina [INN-Spanish]
- (E)-N-Cinnamyl-N-methyl-1-naphthalinmethylamin
- 1-Naphthalenemethanamine, N-methyl-N-(3-phenyl-2-propenyl)-, (Z)-
- A934003
- methyl[(naphthalen-1-yl)methyl](3-phenylprop-2-en-1-yl)amine
- AW-105-843
- Prestwick3_001063
- CHEBI:93305
- BRD-K43813806-003-01-0
- AB00514711
- CHEMBL626
- N-Methyl-N-(1-naphthyl methyl)-3-phenyl-2-propen-1-amine(E), hydrochloride
- NAFTIFINE [WHO-DD]
- NAFTIFINE [INN]
- SN 105-843
- AB00514711_08
- NS00000659
- BPBio1_001152
- AKOS025310693
- DTXCID6028101
- BDBM50170647
- D08245
- BRD-K74141488-003-03-9
- Naftifine [INN:BAN]
- Naftifinum [INN-Latin]
- Methyl-naphthalen-1-ylmethyl-(3-phenyl-allyl)-amine
- SCHEMBL49141
- (2E)-N-methyl-N-(1-naphthylmethyl)-3-phenylprop-2-en-1-amine
- (E)-N-Cinnamyl-N-methyl-1-naphthylmethylamin
- 1-Naphthalenemethanamine, N-methyl-N-(3-phenyl-2-propenyl)-, (E)-
- AC-22577
- (E)-N-Cinnamyl-N-methyl-1-naphthalenemethylamine
- Methyl-naphthalen-1-ylmethyl-((E)-3-phenyl-allyl)-amine
- Naftifina (INN-Spanish)
- NAFTIFINE [VANDF]
- AB00514711_07
- 4FB1TON47A
- Naftifine (INN)
- STL483692
- 134274-83-2
- N-methyl-N-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine
- BRD-K74141488-003-10-4
- BRD-K74141488-003-11-2
- (2E)-N-methyl-N-(naphthalen-1-ylmethyl)-3-phenylprop-2-en-1-amine
- Inchi： 1S/C21H21N/c1-22(16-8-11-18-9-3-2-4-10-18)17-20-14-7-13-19-12-5-6-15-21(19)20/h2-15H,16-17H2,1H3/b11-8+
- InChI Key： OZGNYLLQHRPOBR-DHZHZOJOSA-N
- SMILES： N(C)(C/C=C/C1C=CC=CC=1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

Exact Mass: 287.16700
Monoisotopic Mass: 287.167
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.1
Topological Polar Surface Area: 3.2A^2

Experimental Properties

Color/Form: Colorless viscous liquid
Density: 1.082
Melting Point: 177 °C
Boiling Point: bp0.015 torr 162-167°
Flash Point: 194.4°C
PSA: 3.24000
LogP: 4.98500
Merck: 6355
Solubility: Not determined

(E)-Naftifine Security Information

WGK Germany：3
Safety Instruction： S26; S24/25; S22
RTECS：DB7350000
Hazardous Material Identification：
Risk Phrases：R22; R36/37/38

(E)-Naftifine Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(E)-Naftifine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N213310-10mg	(E)-Naftifine	65472-88-0	10mg	$ 87.00	2023-09-06
TRC	N213310-25mg	(E)-Naftifine	65472-88-0	25mg	110.00	2021-07-26
TRC	N213310-100mg	(E)-Naftifine	65472-88-0	100mg	$ 184.00	2023-09-06
TRC	N213310-1g	(E)-Naftifine	65472-88-0	1g	$1464.00	2023-05-17
TRC	N213310-500mg	(E)-Naftifine	65472-88-0	500mg	$850.00	2023-05-17
Enamine	EN300-18563888-0.1g		65472-88-0	0.1g	$553.0	2023-09-18
Enamine	EN300-18563888-0.25g		65472-88-0	0.25g	$579.0	2023-09-18
Enamine	EN300-18563888-0.5g		65472-88-0	0.5g	$603.0	2023-09-18
Enamine	EN300-18563888-1g		65472-88-0	1g	$628.0	2023-09-18
Enamine	EN300-18563888-2.5g		65472-88-0	2.5g	$1230.0	2023-09-18

(E)-Naftifine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:65472-88-0)Naftifine

Order Number:LE15770

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:13

Price ($):discuss personally

Email:18501500038@163.com

(E)-Naftifine Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Related Categories

65472-88-0 ((E)-Naftifine) Related Products

Recommended suppliers